Cas no 2229340-25-2 (2,2-dimethyl-3-(2,2,3,3-tetramethylcyclopropyl)cyclopropane-1-carboxylic acid)

• Product Name: 2,2-dimethyl-3-(2,2,3,3-tetramethylcyclopropyl)cyclopropane-1-carboxylic acid
• CAS No: 2229340-25-2
• MF: C₁₃H₂₂O₂
• MW: 210.312584400177
• CID: 6612252
• PubChem ID: 165617525
• Update Time: 2025-10-28

2,2-dimethyl-3-(2,2,3,3-tetramethylcyclopropyl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-3-(2,2,3,3-tetramethylcyclopropyl)cyclopropane-1-carboxylic acid
• EN300-1804069
• 2229340-25-2

• Inchi： 1S/C13H22O2/c1-11(2)7(8(11)10(14)15)9-12(3,4)13(9,5)6/h7-9H,1-6H3,(H,14,15)
• InChI Key： IPZNEGPWVWRVDA-UHFFFAOYSA-N
• SMILES： OC(C1C(C)(C)C1C1C(C)(C)C1(C)C)=O

Computed Properties

• Exact Mass: 210.161979940g/mol
• Monoisotopic Mass: 210.161979940g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 37.3Ų

Additional information on 2,2-dimethyl-3-(2,2,3,3-tetramethylcyclopropyl)cyclopropane-1-carboxylic acid

Recent Advances in the Study of 2,2-dimethyl-3-(2,2,3,3-tetramethylcyclopropyl)cyclopropane-1-carboxylic acid (CAS: 2229340-25-2)

The compound 2,2-dimethyl-3-(2,2,3,3-tetramethylcyclopropyl)cyclopropane-1-carboxylic acid (CAS: 2229340-25-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This cyclopropane derivative exhibits unique structural and chemical properties that make it a promising candidate for various therapeutic applications. Recent studies have focused on its synthesis, biological activity, and potential as a lead compound in drug development.

One of the key breakthroughs in the synthesis of this compound involves the optimization of cyclopropanation reactions to achieve higher yields and purity. Researchers have reported the use of novel catalysts and reaction conditions that significantly improve the efficiency of the synthesis process. These advancements are critical for scaling up production and ensuring the compound's availability for further preclinical and clinical studies.

In terms of biological activity, preliminary studies have demonstrated that 2,2-dimethyl-3-(2,2,3,3-tetramethylcyclopropyl)cyclopropane-1-carboxylic acid exhibits potent anti-inflammatory and antimicrobial properties. In vitro assays have shown that the compound can effectively inhibit the growth of several pathogenic bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). Additionally, its anti-inflammatory effects have been linked to the modulation of key signaling pathways, such as the NF-κB pathway, suggesting potential applications in treating chronic inflammatory diseases.

Further investigations into the compound's mechanism of action have revealed its ability to interact with specific cellular targets, including enzymes and receptors involved in immune response and microbial resistance. Molecular docking studies have provided insights into the binding interactions between the compound and its targets, offering a foundation for structure-activity relationship (SAR) studies and the design of more potent derivatives.

Despite these promising findings, challenges remain in the development of 2,2-dimethyl-3-(2,2,3,3-tetramethylcyclopropyl)cyclopropane-1-carboxylic acid as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further research. Current efforts are focused on optimizing the compound's pharmacokinetic properties and evaluating its safety profile in animal models.

In conclusion, 2,2-dimethyl-3-(2,2,3,3-tetramethylcyclopropyl)cyclopropane-1-carboxylic acid (CAS: 2229340-25-2) represents a promising candidate for drug development, with demonstrated biological activity and potential therapeutic applications. Ongoing research aims to overcome existing challenges and advance the compound toward clinical trials. The findings from these studies could pave the way for new treatments for inflammatory and infectious diseases, highlighting the importance of continued investment in this area of research.